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Compound of Interest

Compound Name: Mal-PEG4-amine

Cat. No.: B13721348

Disclaimer: No specific Safety Data Sheet (SDS) for Mal-PEG4-amine is readily available. The
following information is a consolidation of data from SDSs of structurally related compounds,
including other Maleimide-PEG derivatives. This guide is intended for informational purposes
for researchers, scientists, and drug development professionals and should be supplemented
with compound-specific safety assessments.

Hazard Identification and Classification

Mal-PEG4-amine and related compounds are generally not classified as hazardous under
OSHA regulations. However, as with any chemical reagent, it is crucial to handle them with
care. Some related compounds are noted to have potential hazards. For instance, a GHS
classification for a similar compound, Maleimide-Ph(3,5-F)-PEG4-Val-Ala, indicates it can be
harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]

GHS Classification (Based on Related Compounds):

While Mal-PEG4-amine itself is not explicitly classified, related structures may fall under the
following categories:

o Acute Oral Toxicity: Category 4[1]
e Acute Aquatic Toxicity: Category 1[1]

e Chronic Aquatic Toxicity: Category 1[1]
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Based on available data for similar compounds, Mal-PEG4-amine may cause mild irritation to
the skin, eyes, and respiratory tract.[2] Ingestion of large amounts may lead to gastrointestinal
upset.[3]

Physical and Chemical Properties

The physical and chemical properties of Mal-PEG4-amine can be inferred from related
PEGylated maleimide compounds. These substances are typically white to off-white solids or
semi-solids.[3][4] The PEG spacer enhances their solubility in agueous media.[5]

Property Value (Based on Related Compounds)
Appearance White to off-white solid or semi-solid[3][4]
Solubility Soluble in water, DMSO, and DMF[3][4]
Molecular Weight 316.4 g/mol [5]

Chemical Formula C14H24N206(5]

Handling, Storage, and Stability

Proper handling and storage are critical to maintain the integrity and reactivity of Mal-PEG4-
amine.

Handling:
e Use in a well-ventilated area, preferably under a fume hood.[3]
¢ Avoid breathing dust or aerosols.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.[3]

e Wash hands thoroughly after handling.[1]
Storage:

» Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[3]
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 Recommended long-term storage is at -20°C, desiccated.[3][6]

e Protect from light and moisture.[3][6]

» Before use, allow the container to warm to room temperature to prevent condensation.[3]
Stability:

e Stable under recommended storage conditions.[1]

e The maleimide group is susceptible to hydrolysis in aqueous solutions, especially at higher
pH.[6] The optimal pH range for reactions with thiols is 6.5-7.5.[7]

First-Aid Measures

In case of exposure, the following first-aid measures are recommended based on data for
similar compounds:

« Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.[2][3]

Experimental Protocols and Reactivity

Mal-PEG4-amine is a heterobifunctional linker. The maleimide group reacts specifically with
sulfhydryl (thiol) groups, while the amine group can react with carboxylic acids, activated NHS
esters, and other carbonyl-containing molecules.[5][8]

General Protocol for Thiol-Maleimide Conjugation:
¢ Dissolve the thiol-containing molecule in a buffer at a pH of 6.5-7.5.

e Dissolve Mal-PEG4-amine in a compatible solvent (e.g., DMSO or DMF).
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e Add the Mal-PEG4-amine solution to the thiol-containing solution.
» Allow the reaction to proceed at room temperature for a specified time (typically 1-2 hours).

» Purify the conjugate using appropriate chromatography techniques.

Toxicological and Ecological Information

Detailed toxicological studies on Mal-PEG4-amine are not available. For related compounds,
there is no evidence of carcinogenicity.[1] As a precaution, it should be handled as a potentially
harmful substance.

Some related compounds are classified as very toxic to aquatic life.[1] Therefore, it is essential
to prevent the release of Mal-PEG4-amine into the environment and dispose of it as chemical
waste in accordance with local regulations.[1]

Visualizations

The following diagrams illustrate key safety and functional aspects of Mal-PEG4-amine.
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Caption: GHS Hazard Classification for Related Compounds.
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Caption: General Workflow for Thiol-Maleimide Conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13721348#mal-peg4-amine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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